Cas no 416865-72-0 (benzo[1,3]dioxol-5-ylmethyl-(1-methyl-piperidin-4-yl)-amine)

• Product Name: benzo[1,3]dioxol-5-ylmethyl-(1-methyl-piperidin-4-yl)-amine
• CAS No: 416865-72-0
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 927273
• PubChem ID: 784664
• Update Time: 2025-04-19

benzo[1,3]dioxol-5-ylmethyl-(1-methyl-piperidin-4-yl)-amine Chemical and Physical Properties

Names and Identifiers

• benzo[1,3]dioxol-5-ylmethyl-(1-methyl-piperidin-4-yl)-amine
• AC1LFVVT
• AG-F-48214
• Ambcb5461503
• CTK4I5112
• MolPort-001-607-020
• Oprea1_043663
• N-(2H-1,3-benzodioxol-5-ylmethyl)-1-methylpiperidin-4-amine
• N-(1,3-benzodioxol-5-ylmethyl)-1-methylpiperidin-4-amine
• DTXSID40354837
• 416865-72-0
• BENZO[1,3]DIOXOL-5-YL-METHYL-(1-METHYLPIPERIDIN-4-YL)AMINE
• CS-0362362
• N-(Benzo[d][1,3]dioxol-5-ylmethyl)-1-methylpiperidin-4-amine
• CHEMBL4552759
• CCG-287830
• AKOS000300864

• MDL： MFCD02051542
• Inchi： 1S/C14H20N2O2/c1-16-6-4-12(5-7-16)15-9-11-2-3-13-14(8-11)18-10-17-13/h2-3,8,12,15H,4-7,9-10H2,1H3
• InChI Key： PMZJBCZZCJVNPS-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)CNC1CCN(C)CC1

Computed Properties

• Exact Mass: 249.16043
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 33.7Ų

Experimental Properties

• PSA: 38.31

benzo[1,3]dioxol-5-ylmethyl-(1-methyl-piperidin-4-yl)-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT